Cas no 1803635-29-1 (5-Cyano-2,3-difluoro-4-(trifluoromethoxy)pyridine)

• Product Name: 5-Cyano-2,3-difluoro-4-(trifluoromethoxy)pyridine
• CAS No: 1803635-29-1
• MF: C₇HF₅N₂O
• MW: 224.087658643723
• CID: 4910141
• Update Time: 2025-06-08

5-Cyano-2,3-difluoro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2,3-difluoro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HF5N2O/c8-4-5(15-7(10,11)12)3(1-13)2-14-6(4)9/h2H
• InChI Key： CEIUYWBJGMCGBK-UHFFFAOYSA-N
• SMILES： FC1=C(N=CC(C#N)=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 2.3
• Topological Polar Surface Area: 45.9

Additional information on 5-Cyano-2,3-difluoro-4-(trifluoromethoxy)pyridine

The Synthesis and Applications of 5-Cyano-2,3-difluoro-4-(trifluoromethoxy)pyridine (CAS No. 1803635-29-1)

5-Cyano-2,3-difluoro-4-(trifluoromethoxy)pyridine, a heterocyclic compound with the CAS registry number 1803635-29-1, has emerged as a significant intermediate in contemporary chemical synthesis due to its unique structural features and tunable reactivity. This pyridine derivative combines electron-withdrawing groups—specifically a cyano moiety at position 5, fluorine substituents at positions 2 and 3, and a trifluoromethoxy group at position 4—creating a molecule with enhanced stability and bioavailability. Recent advancements in fluorinated aromatic compound research have highlighted the importance of such structural configurations in modulating pharmacokinetic properties and molecular interactions.

In terms of synthetic methodology, the preparation of this compound has been optimized through transition-metal-catalyzed processes. A study published in the Journal of Fluorine Chemistry (2023) demonstrated that using palladium(II) acetate as a catalyst under microwave-assisted conditions achieves a yield exceeding 89% with minimal byproduct formation. The reaction involves the nucleophilic aromatic substitution of 4-hydroxypyridine derivatives with trifluoromethoxy anions, followed by fluorination via Selectfluor® reagent and cyano functionalization through cyanogen bromide activation. Such protocols underscore the compound's versatility as an intermediate for constructing complex bioactive scaffolds.

Trifluoromethoxy groups are particularly valued in medicinal chemistry for their ability to enhance metabolic stability while maintaining lipophilicity. Research from Nature Communications (2024) revealed that compounds bearing this substituent exhibit prolonged half-lives in vivo due to reduced susceptibility to cytochrome P450-mediated oxidation. In the context of 5-Cyano-2,3-difluoro-4-(trifluoromethoxy)pyridine, these properties are further amplified by the adjacent fluorine atoms at positions 2 and 3, which create steric hindrance and electronic effects critical for modulating protein-ligand interactions.

The cyano group's high electrophilicity plays a pivotal role in cross-coupling reactions commonly employed in drug discovery pipelines. A collaborative study between pharmaceutical researchers at Stanford University and Merck (published in Chemical Science, 2024) utilized this compound as a key building block for synthesizing novel kinase inhibitors targeting cancer-related signaling pathways. By leveraging Suzuki-Miyaura coupling chemistry, they successfully integrated this pyridine derivative into multi-ring systems with improved selectivity over traditional analogs.

In materials science applications, recent investigations have explored this compound's potential as a precursor for advanced optoelectronic materials. A team from ETH Zurich reported in Advanced Materials (Q1 2024) that when polymerized via amidation reactions with conjugated thiophene units, it forms thin films with tailored bandgaps ideal for organic photovoltaic devices. The trifluoromethoxy substituent contributes to thermal stability while the fluorinated ring enhances charge transport properties—a combination that addresses longstanding challenges in solar cell efficiency.

Bioanalytical studies have also identified unique fluorescent properties inherent to this compound's structure when exposed to specific wavelengths. Researchers at MIT demonstrated its utility as an intracellular pH sensor in living cells through protonation-induced fluorescence quenching mechanisms described in Analytical Chemistry (May 2024). The trifluoromethoxy group acts as an electron-withdrawing entity stabilizing excited states, while the fluorine atoms suppress non-radiative decay pathways—a synergistic effect enabling subcellular pH measurements with unprecedented resolution.

Critical pharmacokinetic evaluations conducted by GlaxoSmithKline (published online June 2024) revealed that when incorporated into drug candidates, this pyridine derivative significantly improves oral bioavailability compared to non-fluorinated counterparts. The study attributed these enhancements to reduced efflux pump recognition mediated by P-glycoprotein interactions—a discovery validated through both computational docking simulations and ex vivo Caco-2 cell permeability assays.

In agrochemical research, 5-Cyano-2,3-difluoro-4-(trifluoromethoxy)pyridine has been investigated as part of herbicide development programs targeting broadleaf weeds resistant to conventional treatments. A paper featured in Pest Management Science (July 2024) showed that derivatives incorporating this scaffold exhibit up to threefold increased efficacy against glyphosate-resistant Amaranthus palmeri strains without compromising environmental persistence characteristics—a breakthrough achieved through systematic structure activity relationship studies.

The compound's synthesis pathway incorporates environmentally benign protocols aligned with green chemistry principles. Recent process optimization work published in Green Chemistry (August 2024) achieved solvent-free conditions using solid-supported reagents during the cyanation step, reducing waste output by approximately 60% compared to traditional methods while maintaining product purity above 98%. This advancement reflects current industry trends toward sustainable manufacturing practices without compromising synthetic efficiency.

Cryogenic NMR studies conducted at the University of Cambridge (preprint September 2024) provided unprecedented insights into its conformational dynamics within biological matrices. The results indicated that the trifluoromethoxy group adopts a preferred axial orientation relative to the pyridine plane under physiological conditions—a configuration that may influence molecular recognition events when used as ligands or enzyme inhibitors.

In diagnostic applications, this compound serves as a core component for developing fluorescent probes capable of detecting reactive oxygen species (ROS). A collaborative effort between UCLA and Siemens Healthineers reported its use in creating real-time imaging agents for monitoring oxidative stress in neurodegenerative disease models published in Chemical Communications (October 2024). The fluorinated ring system provides resistance against ROS-induced degradation while enabling precise signal modulation across relevant biological ranges.

Spectroscopic characterization data from recent studies reveal characteristic IR absorption peaks at ~1678 cm⁻¹ corresponding to nitrile stretching vibrations alongside distinct UV-vis absorption maxima between 310–350 nm attributed to π-conjugated systems formed by substituent interactions. These spectral fingerprints were validated using high-resolution mass spectrometry confirming exact molecular formula C₈H₂F₅N₂O with m/z ratio consistent across multiple analytical platforms.

Preliminary toxicity assessments conducted according to OECD guidelines indicate low acute toxicity profiles when synthesized under controlled conditions (LD₅₀ > 5 g/kg orally). These findings were corroborated by Ames test results showing no mutagenic activity even at concentrations exceeding typical therapeutic levels—a critical safety milestone documented in Regulatory Toxicology and Pharmacology (November 2024).

Solid-state X-ray crystallography performed at ETH Zurich's Institute for Chemical & Bioengineering revealed unique packing arrangements where hydrogen bonds between cyano groups form extended supramolecular networks within crystal lattices published December 7th, 《Crystal Growth & Design》(December issue). This structural insight is being leveraged to design polymorphic forms with desired dissolution rates for pharmaceutical formulations requiring controlled release profiles.

Surface-enhanced Raman scattering experiments using silver nanoparticle substrates demonstrated enhanced signal amplification when functionalized derivatives are employed—findings presented at ACS National Meeting Spring Session (March 1st–presented March). This property is now being explored for point-of-care diagnostic devices where trace analyte detection requires high sensitivity without compromising specificity requirements.